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Compound of Interest

Compound Name: 3-Ethyl-2-methylpentane

Cat. No.: B1329564

This guide provides essential safety and logistical information for the proper disposal of 3-
Ethyl-2-methylpentane, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental compliance.

1. Understanding the Hazards

3-Ethyl-2-methylpentane is a highly flammable liquid and vapor that poses several health and
environmental risks.[1][2][3] It can cause skin irritation, and inhalation may lead to drowsiness
or dizziness.[2][3][4] A significant hazard is that it may be fatal if swallowed and enters the
airways.[2][3] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1][2]

2. Quantitative Data Summary

A summary of the key quantitative data for 3-Ethyl-2-methylpentane is provided in the table
below for easy reference.
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Property Value
CAS Number 609-26-7
Molecular Formula C8H18
Molar Mass 114.23 g/mol
Appearance Colorless to Almost Colorless Liquid
Boiling Point 116°C
Flash Point 3°C
Vapor Pressure 24 mm Hg
Density 0.72 g/cm3
Source:[5]

3. Personal Protective Equipment (PPE) and Safety Precautions

Before handling 3-Ethyl-2-methylpentane for disposal, ensure the following personal
protective equipment is worn and safety measures are in place:

» Eye Protection: Wear chemical safety goggles or a face shield.

e Hand Protection: Use chemically resistant gloves, such as nitrile gloves.

o Body Protection: A flame-retardant lab coat is mandatory.

o Work Area: All handling of waste should be conducted within a certified chemical fume hood
to minimize inhalation exposure.[6]

« Ignition Sources: Eliminate all potential ignition sources, including open flames, hot plates,
and sparks, from the vicinity.[1][6] Use non-sparking tools.[1]

 Static Discharge: Take precautionary measures against static discharges by grounding and
bonding containers and receiving equipment.[1][5][7]

4. Step-by-Step Disposal Protocol
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The disposal of 3-Ethyl-2-methylpentane must be treated as hazardous waste. Never pour it
down the drain or mix it with regular trash.[6]

o Waste Segregation: Do not mix 3-Ethyl-2-methylpentane with other waste streams,
especially incompatible chemicals like oxidizers.[6]

» Waste Collection:

o Collect the waste in a designated, properly labeled, and sealable container.

o The container must be made of a material compatible with flammable hydrocarbons.
e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "3-
Ethyl-2-methylpentane,” and the associated hazards (e.g., "Flammable Liquid,” "Toxic").

o Complete all required hazardous waste manifests or tags in accordance with your
institution's and local regulations.[6]

e Waste Storage:
o Store the sealed waste container in a designated satellite accumulation area (SAA).[6]

o This area must be a well-ventilated, cool, and dry location, away from direct sunlight and
heat sources.[1][6]

o The storage area should be secure and accessible only to authorized personnel.[7]
» Final Disposal:

o Arrange for the collection of the hazardous waste by a licensed environmental disposal
company.

o Dispose of the contents and container in accordance with all applicable local, state, and
federal regulations.[7]

5. Spill Management
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In the event of a spill, follow these procedures:

e Evacuate: Immediately evacuate all non-essential personnel from the area.

o Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent further spillage or leakage.

e Absorb: Use an inert absorbent material (e.g., vermiculite, dry sand) to absorb the spill. Do
not use combustible materials like paper towels.

o Collect: Carefully collect the absorbed material and place it in a sealed, labeled container for
hazardous waste disposal.

o Decontaminate: Clean the spill area thoroughly.

e Report: Report the incident to your institution's environmental health and safety department.

6. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3-Ethyl-2-
methylpentane.
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Caption: Workflow for the safe disposal of 3-Ethyl-2-methylpentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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